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Introduction

YM-75440, also known as YM155, is a potent small-molecule suppressant of survivin, a
member of the inhibitor of apoptosis (IAP) protein family. Survivin is overexpressed in a wide
variety of human cancers and is associated with resistance to chemotherapy and radiation, as
well as a poor prognosis. By selectively inhibiting survivin expression, YM155 induces
apoptosis and inhibits cell proliferation in cancer cells, making it a promising candidate for
targeted cancer therapy. These application notes provide a summary of the effects of YM155 in
various cancer cell lines and detailed protocols for key experimental assays.

Data Presentation: In Vitro Efficacy of YM155

The cytotoxic activity of YM155 has been evaluated in a range of cancer cell lines. The half-
maximal inhibitory concentration (IC50) values, which represent the concentration of a drug
that is required for 50% inhibition in vitro, are summarized in the table below.
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Cancer Type Cell Line IC50 (nM)
Neuroblastoma SH-SY5Y 8-212
NGP 8-212

CHLA-255 8-9

IMR-32 8-212

UKF-NB-3 0.49

LAN-6 248

NB-S-124 77

SK-N-SH 75

Multiple Myeloma KMS11 2.6
KMS12 6.7

U266 1.9

Prostate Cancer DuU145 8.3
(Metastatic Castration-

Resistant) Pcs 33
Glioblastoma U373 -
LNZ308 -

Oral Squamous Cell

Carcinoma SCe9 ]
SCC25 -

Anaplastic Thyroid Cancer ACT1 -
THJ16T -

THJ11T -

THJ29T -
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Note: IC50 values can vary depending on the experimental conditions, such as the duration of
drug exposure and the specific assay used. The data presented here is a compilation from
multiple studies.[1][2][3][4][5]

Mechanism of Action: Survivin Inhibition and
Apoptosis Induction

YM155 exerts its anticancer effects primarily by suppressing the expression of the survivin
protein at both the mRNA and protein levels.[1] This leads to the induction of apoptosis, a form
of programmed cell death, through the activation of both the intrinsic and extrinsic pathways.

Signaling Pathway of YM155-Induced Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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